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Compound of Interest

Compound Name:
1-Bromo-3-methoxy-2-

methylpropane

Cat. No.: B3213850 Get Quote

Technical Support Center: 1-Bromo-3-methoxy-
2-methylpropane
Disclaimer: The information provided in this document is intended for trained professionals in

research and development. It is not a substitute for a comprehensive Safety Data Sheet (SDS)

and institutional safety protocols. Always consult the specific SDS for 1-Bromo-3-methoxy-2-
methylpropane (CAS No. 112889-79-9) before use and adhere to all local and institutional

safety regulations.

Section 1: Physical and Chemical Properties
Quantitative experimental data for 1-Bromo-3-methoxy-2-methylpropane is not readily

available in public literature. The following table summarizes the known computed properties

for 1-Bromo-3-methoxy-2-methylpropane and includes experimental data for the closely

related compound, 1-Bromo-3-methoxypropane, for reference.
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Property
Value (1-Bromo-3-
methoxy-2-methylpropane)

Value (1-Bromo-3-
methoxypropane - for
reference)

Molecular Formula C5H11BrO[1] C4H9BrO[2][3]

Molecular Weight 167.04 g/mol [1] 153.02 g/mol [2][3]

CAS Number 112889-79-9[1] 36865-41-5[2][3][4]

Boiling Point Data not available 132-133 °C[2]

Density Data not available 1.36 g/cm³[3]

Flash Point Data not available 43 °C[2][3]

Vapor Pressure Data not available 6.6 hPa (at 20 °C)[3]

pH Data not available 6-7 (in H2O)[3]

Section 2: Hazard Identification and GHS
Classification
1-Bromo-3-methoxy-2-methylpropane is classified with the following hazards:

Flammable liquid and vapor (H226)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

Section 3: Experimental Protocols
A detailed experimental protocol for specific reactions involving 1-Bromo-3-methoxy-2-
methylpropane is beyond the scope of this handling and safety guide. Below is a general

protocol for the safe handling and use of this substance in a laboratory setting.

General Safe Handling Protocol
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Preparation and Engineering Controls:

Work in a well-ventilated chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[4]

Remove all sources of ignition from the work area.[5]

Use explosion-proof electrical and ventilating equipment.[4]

Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves (e.g., nitrile rubber), a flame-retardant lab

coat, and closed-toe shoes.

Wear splash-proof safety goggles and a face shield if there is a risk of splashing.

Handling:

Ground and bond containers when transferring the material to prevent static discharge.[4]

Use only non-sparking tools.[4]

Avoid contact with skin and eyes.[5]

Avoid inhalation of vapors.[2]

Keep the container tightly closed when not in use.[4]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4]

[5]

Store in a tightly sealed container.[4]

Keep away from incompatible materials such as oxidizing agents, strong acids, and strong

bases.[2]
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Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[4]

Do not dispose of down the drain.[5]

Contaminated packaging should be treated as the product itself.

Section 4: Troubleshooting and FAQs
This section addresses potential issues and common questions that may arise during the

handling and use of 1-Bromo-3-methoxy-2-methylpropane.

Troubleshooting Guide
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Issue Possible Cause(s) Recommended Action(s)

Skin or Eye Irritation
Direct contact with the liquid or

vapor.

For Skin: Immediately flush the

affected area with plenty of

water for at least 15 minutes.

Remove contaminated clothing

and wash before reuse. Seek

medical attention if irritation

persists.[4] For Eyes:

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids occasionally.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[4]

Respiratory Irritation Inhalation of vapors.

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. Seek immediate

medical attention.[4]

Unexpected Color Change or

Fuming

Contamination or

decomposition.

Handle with extreme caution in

a fume hood. Quench the

reaction carefully if safe to do

so. Dispose of the material as

hazardous waste.

Difficulty in Achieving Expected

Reaction Yield

Impure starting material or

improper reaction conditions.

Ensure the purity of the 1-

Bromo-3-methoxy-2-

methylpropane. Verify reaction

stoichiometry, temperature,

and solvent.

Frequently Asked Questions (FAQs)
Q: What are the primary hazards of 1-Bromo-3-methoxy-2-methylpropane? A: The primary

hazards are that it is a flammable liquid and vapor, causes skin and serious eye irritation, and
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may cause respiratory irritation.

Q: What type of personal protective equipment (PPE) should I wear when handling this

chemical? A: At a minimum, you should wear a lab coat, chemical-resistant gloves, and

chemical safety goggles. A face shield and flame-retardant lab coat are recommended if

handling larger quantities or when there is a risk of splashing or fire.

Q: How should I store 1-Bromo-3-methoxy-2-methylpropane? A: Store in a tightly closed

container in a cool, dry, and well-ventilated area, away from ignition sources and incompatible

materials like oxidizing agents and strong bases.[2][4]

Q: What should I do in case of a small spill? A: For a small spill, ensure the area is well-

ventilated and there are no ignition sources. Wear appropriate PPE, absorb the spill with an

inert material (e.g., vermiculite, sand), and place it in a sealed container for hazardous waste

disposal.[4]

Q: How should I dispose of waste 1-Bromo-3-methoxy-2-methylpropane? A: Dispose of the

chemical waste through a licensed hazardous waste disposal company. Do not pour it down

the sink. Follow all local and national regulations for hazardous waste disposal.[4]

Section 5: Visual Workflows
Safe Handling Workflow
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Caption: Workflow for the safe handling of 1-Bromo-3-methoxy-2-methylpropane.
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Spill Response Workflow
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Caption: Logical workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b3213850?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-methoxy-2-methylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-methoxy-2-methylpropane
https://mubychem.com/1-bromo-3-methoxypropanemanufacturers.html
https://www.sigmaaldrich.com/HK/zh/product/mm/843834
https://aksci.com/sds/U570_SDS.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methoxypropane.pdf
https://www.benchchem.com/product/b3213850#handling-and-safety-precautions-for-1-bromo-3-methoxy-2-methylpropane
https://www.benchchem.com/product/b3213850#handling-and-safety-precautions-for-1-bromo-3-methoxy-2-methylpropane
https://www.benchchem.com/product/b3213850#handling-and-safety-precautions-for-1-bromo-3-methoxy-2-methylpropane
https://www.benchchem.com/product/b3213850#handling-and-safety-precautions-for-1-bromo-3-methoxy-2-methylpropane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3213850?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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